Cas no 2138047-13-7 (5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 2138047-13-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6069339
• PubChem ID: 165746817
• Update Time: 2025-05-22

5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde
• EN300-1142648
• 2138047-13-7

• Inchi： 1S/C11H10N2O/c12-9-3-1-8(2-4-9)11-6-5-10(7-14)13-11/h1-7,13H,12H2
• InChI Key： OCJSZSKZJIMFDU-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C2C=CC(=CC=2)N)N1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.9Ų

Additional information on 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde

Research Brief on 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde (CAS: 2138047-13-7): Recent Advances and Applications

5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde (CAS: 2138047-13-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent literature highlights the role of 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde as a versatile building block in the synthesis of novel heterocyclic compounds. Its structural features, including the pyrrole core and the aldehyde functional group, make it an attractive scaffold for the design of small-molecule inhibitors targeting various enzymes and receptors. Studies have demonstrated its utility in the development of anticancer, antimicrobial, and anti-inflammatory agents, underscoring its broad pharmacological relevance.

One of the key advancements in the synthesis of 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde involves the optimization of reaction conditions to improve yield and purity. Researchers have reported efficient protocols using palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which significantly reduce reaction times and enhance scalability. These methodological improvements are critical for facilitating further biological evaluations and preclinical studies.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's mechanism of action. For instance, 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde derivatives have shown promising inhibitory effects on protein kinases involved in cancer cell proliferation. Additionally, its antimicrobial properties have been investigated against drug-resistant bacterial strains, revealing potential as a lead compound for novel antibiotics. These findings are supported by molecular docking studies, which provide insights into the compound's binding interactions with target proteins.

The therapeutic potential of 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde extends beyond its direct biological effects. Researchers are also exploring its use in prodrug design and drug delivery systems. For example, conjugation of this compound with nanoparticles has been shown to enhance its bioavailability and target specificity, addressing some of the challenges associated with traditional drug formulations.

Despite these promising developments, challenges remain in the clinical translation of 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde-based therapeutics. Issues such as metabolic stability, toxicity profiles, and pharmacokinetic properties need to be thoroughly investigated in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 5-(4-aminophenyl)-1H-pyrrole-2-carbaldehyde (CAS: 2138047-13-7) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its synthesis, biological activities, and therapeutic potential is expected to yield significant contributions to the field of chemical biology and drug discovery. This brief underscores the importance of interdisciplinary approaches to harness the full potential of this compound for future medical advancements.